Cas no 1805204-92-5 (5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylic acid
• CAS No: 1805204-92-5
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 4887263
• Update Time: 2025-06-11

5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C8H7F2NO4/c1-15-6-4(8(13)14)11-2-3(5(6)12)7(9)10/h2,7H,1H3,(H,11,12)(H,13,14)
• InChI Key： KDTCNGLCZUJHFW-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(=O)O)=C(C1=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6

Additional information on 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylic acid

5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylic acid (CAS No. 1805204-92-5): A Comprehensive Overview

5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylic acid (CAS No. 1805204-92-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylic acid.

Chemical Structure and Properties

The molecular formula of 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylic acid is C₁₀H₉F₂N₂O₄, with a molecular weight of approximately 247.18 g/mol. The compound features a pyridine core with several functional groups, including a difluoromethyl group, a hydroxyl group, and a methoxy group. These functional groups contribute to the compound's unique chemical properties and biological activities. The difluoromethyl group, in particular, is known to enhance metabolic stability and improve pharmacokinetic profiles, making it an attractive moiety in drug design.

Synthesis Methods

The synthesis of 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylic acid has been explored through various routes. One common approach involves the reaction of 3-methoxy-4-nitropyridine with difluoroacetic acid followed by reduction and cyclization steps. Another method involves the use of a palladium-catalyzed coupling reaction between a suitable pyridine derivative and a difluoromethylated reagent. These synthetic strategies have been optimized to achieve high yields and purity, making the compound accessible for further research and development.

Biological Activities

5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylic acid has demonstrated a range of biological activities that make it a valuable candidate for pharmaceutical applications. Studies have shown that the compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to possess antioxidant activity, which can help protect cells from oxidative stress and damage.

In recent years, research has also focused on the potential of 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylic acid as an anticancer agent. Preclinical studies have indicated that the compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. These findings suggest that 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylic acid may have therapeutic potential in the treatment of various types of cancer.

Clinical Trials and Future Prospects

The promising preclinical results of 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylic acid have led to its evaluation in early-stage clinical trials. These trials aim to assess the safety, tolerability, and efficacy of the compound in human subjects. Initial data from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

Ongoing research is focused on optimizing the formulation and delivery methods of 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylic acid. Scientists are exploring different formulations to enhance its bioavailability and therapeutic index. Additionally, efforts are being made to identify biomarkers that can predict patient response to treatment, which will be crucial for personalized medicine approaches.

Conclusion

In conclusion, 5-(Difluoromethyl)-4-hydroxy-3-methoxypyridine-2-carboxylic acid (CAS No. 1805204-92-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, it is likely that this compound will play an increasingly important role in the treatment of various diseases.